5-{4-[(4-iodobenzyl)oxy]benzylidene}-3-phenyl-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[[4-[(4-iodophenyl)methoxy]phenyl]methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C23H17IN2O3/c24-18-10-6-17(7-11-18)15-29-20-12-8-16(9-13-20)14-21-22(27)26(23(28)25-21)19-4-2-1-3-5-19/h1-14H,15H2,(H,25,28)/b21-14+
• InChI Key: OGLSOPBLFUOPOZ-KGENOOAVSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC4=CC=C(C=C4)I)NC2=O
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC=C(C=C3)OCC4=CC=C(C=C4)I)/NC2=O
• Molecular Formula: C23H17IN2O3
• Molecular Weight: 496.3 g/mol

Description

5-{4-[(4-iodobenzyl)oxy]benzylidene}-3-phenyl-2,4-imidazolidinedione, commonly known as IBOP or 4-Iodobenzylphthalimide, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of IBOP is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This leads to the inhibition of cancer cell growth and proliferation, making IBOP a potential anti-cancer agent.
Biochemical and Physiological Effects
IBOP has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, it has also been shown to have anti-inflammatory and anti-oxidant effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

IBOP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in the lab. It has also been shown to have low toxicity, making it a safe compound to work with. However, there are also limitations to its use in lab experiments. IBOP has poor solubility in water, which can make it difficult to work with in certain experiments. It is also a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on IBOP. One area of research is the development of new drugs for the treatment of cancer. IBOP has shown promise as an anti-cancer agent, and further research is needed to fully understand its potential in this area. Another area of research is the use of IBOP in the treatment of neurodegenerative diseases. It has been shown to have potential in this area, and more research is needed to fully understand its properties and potential applications. Finally, research is needed to fully understand the mechanism of action of IBOP, which could lead to the development of new drugs and therapies.

Scientific Research Applications

IBOP has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer properties, specifically in inhibiting the growth and proliferation of cancer cells. IBOP has also been studied for its potential use in the development of new drugs for the treatment of cancer.